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Introduction
Aluminum zirconium (AZG) complexes are the primary active ingredients in many

antiperspirant and deodorant products.[1][2] These complexes are a mixture of monomeric and

polymeric aluminum and zirconium species. The efficacy and stability of these antiperspirant

actives are closely related to their molecular size distribution.[3] Gel Permeation

Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is a powerful

and widely used technique for characterizing the molecular weight distribution of these

polymeric species.[4][5] This application note provides a detailed protocol for the analysis of

aluminum zirconium glycine (ZAG) complexes using GPC with refractive index (RI) detection.

The method described allows for the separation and relative quantification of different

polymeric species of aluminum and zirconium. Typically, a GPC chromatogram of a ZAG

complex exhibits five distinct peaks. Peak 1 corresponds to the larger zirconium species, while

Peaks 2, 3, 4, and 5 represent different sizes of aluminum species, from larger to smaller

oligomers.[4] The distribution and intensity of these peaks are critical indicators of the active's

performance.
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This protocol outlines the necessary steps for analyzing aluminum zirconium complexes using

a standard HPLC system equipped with a GPC column and a refractive index detector.

Instrumentation and Materials
Component Specification

HPLC System
Agilent 1260 Infinity or equivalent, equipped with

a pump, injector, and column thermostat.[6]

GPC Column

Waters Protein-Pak 125 Column (P/N:

WAT084601) • Particle Size: 10 µm • Pore Size:

125 Å • Dimensions: 7.8 mm x 300 mm[7][8]

Detector
Waters 2414 Refractive Index (RI) Detector or

equivalent.

Data Acquisition
Empower, OpenLab, or equivalent

chromatography software.

Mobile Phase 5.56 mM Nitric Acid in HPLC-grade water.

Sample Solvent HPLC-grade water.

Calibration Standards

Polyethylene glycol (PEG) or Polyethylene oxide

(PEO) standards with a narrow molecular weight

distribution.[9][10]

Sample Filters 0.22 µm syringe filters.
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Caption: Workflow for GPC analysis of aluminum zirconium complexes.
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Procedure
Mobile Phase Preparation:

To prepare a 1 L solution of 5.56 mM nitric acid, carefully add 0.35 mL of concentrated

nitric acid (70%, specific gravity 1.42) to approximately 900 mL of HPLC-grade water.

Bring the final volume to 1 L with HPLC-grade water.

Degas the mobile phase for at least 15 minutes using sonication or vacuum filtration

before use.

Calibration Standards Preparation:

Prepare a series of at least five calibration standards using polyethylene glycol (PEG) or

polyethylene oxide (PEO) with known molecular weights. The molecular weight range of

the standards should encompass the expected molecular weight range of the aluminum

zirconium complexes (typically 100 to 500,000 Da).[3]

Dissolve the standards in the mobile phase at a concentration of approximately 1-2

mg/mL.[11]

Allow sufficient time for complete dissolution, which may take several hours for high

molecular weight standards.[12]

Sample Preparation:

Accurately weigh the aluminum zirconium glycine (ZAG) salt powder.

Prepare a 10% (w/v) aqueous solution of the ZAG salt in HPLC-grade water. For example,

dissolve 1 g of ZAG salt in 10 mL of water.

Ensure the sample is fully dissolved. Gentle agitation may be required.

Filter the sample solution through a 0.22 µm syringe filter before injection.
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Install the Waters Protein-Pak 125 column in the column compartment.

Set the column temperature to 30 °C.

Purge the pump with the mobile phase.

Equilibrate the column with the mobile phase at a flow rate of 0.50 - 0.70 mL/min until a

stable baseline is achieved on the RI detector. This may take 30-60 minutes.

Calibration:

Inject each of the prepared calibration standards (e.g., 20 µL injection volume).

Record the chromatograms and determine the retention time for each standard.

Construct a calibration curve by plotting the logarithm of the molecular weight (log MW)

versus the retention time.

Sample Analysis:

Inject the prepared 10% ZAG sample solution (e.g., 2.0 µL injection volume).

Record the chromatogram for a sufficient duration to allow all components to elute.

Data Analysis and Interpretation
The analysis of the GPC chromatogram involves identifying the different peaks corresponding

to various aluminum and zirconium species and determining their relative abundance and

molecular weight distribution.
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Caption: Logical flow of GPC data analysis for AZG complexes.
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Peak Number Corresponding Species

Peak 1 Larger Zirconium (Zr) species

Peak 2 Larger Aluminum (Al) species

Peak 3 Medium-sized Aluminum (Al) species

Peak 4 Smaller Aluminum (Al) oligomers

Peak 5 Smallest Aluminum (Al) species

Note: The exact retention times may vary depending on the specific GPC system and

conditions.

Quantitative Analysis:

The relative abundance of each species is determined by calculating the area of each peak

and expressing it as a percentage of the total peak area.

Molecular Weight Determination:

The molecular weight distribution of the aluminum and zirconium polymers can be determined

using the established calibration curve. The chromatography software will use the retention

time of the eluted species to calculate the number-average molecular weight (Mn), weight-

average molecular weight (Mw), and the polydispersity index (PDI = Mw/Mn).

Data Presentation
The following table summarizes typical GPC data for two different batches of an aluminum

zirconium tetrachlorohydrex glycine complex.
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Parameter Batch A Batch B

Relative Peak Area (%)

Peak 1 (Zr) 15.2 18.5

Peak 2 (Al) 20.1 22.8

Peak 3 (Al) 35.5 33.1

Peak 4 (Al) 25.0 21.5

Peak 5 (Al) 4.2 4.1

Molecular Weight Data

(Daltons)

Mn 1,500 1,800

Mw 3,200 4,100

PDI (Mw/Mn) 2.13 2.28

Conclusion
Gel Permeation Chromatography is an essential analytical technique for the characterization of

aluminum zirconium complexes used in antiperspirant formulations. The detailed protocol

provided in this application note offers a reliable method for separating and quantifying the

different polymeric species of aluminum and zirconium. This information is crucial for quality

control, formulation development, and for understanding the relationship between the

molecular structure of the active ingredient and its performance. The use of a Waters Protein-

Pak 125 column with a nitric acid mobile phase and RI detection provides a robust and

reproducible method for this analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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